molecular formula C23H17FN2O B8597482 2-Fluoro-1-trityl-1H-imidazole-4-carbaldehyde

2-Fluoro-1-trityl-1H-imidazole-4-carbaldehyde

Cat. No.: B8597482
M. Wt: 356.4 g/mol
InChI Key: DTXSREZPCVLAHF-UHFFFAOYSA-N
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Description

2-Fluoro-1-trityl-1H-imidazole-4-carbaldehyde is a useful research compound. Its molecular formula is C23H17FN2O and its molecular weight is 356.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C23H17FN2O

Molecular Weight

356.4 g/mol

IUPAC Name

2-fluoro-1-tritylimidazole-4-carbaldehyde

InChI

InChI=1S/C23H17FN2O/c24-22-25-21(17-27)16-26(22)23(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H

InChI Key

DTXSREZPCVLAHF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C=C(N=C4F)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2-fluoro-1-triphenylmethylimidazole (3.28 g.) in dry THF (33 ml.) was treated, under argon, at -75° with two equivalents of t-butyl lithium (10 ml. of a 1.93M solution in pentane). After stirring 3 hours at -75°, DMF (1.5 ml.) was added. The reaction mixture was kept a further hour at -75° then allowed to warm up slowly to room temperature. The reaction was worked up by diluting with ether, washing with 2N HCl followed by brine. The ether layer was concentrated under a steam of argon to give 4-formyl-2-fluoro-1-triphenylmethylimidazole, (2.2 g.) m.p. 177°-179°.
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3.28 g
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reactant
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33 mL
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solution
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1.5 mL
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reactant
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